Cas no 131829-50-0 ((S)-3-Amino-3-(thiophen-2-yl)propanoic acid)

• Product Name: (S)-3-Amino-3-(thiophen-2-yl)propanoic acid
• CAS No: 131829-50-0
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• MDL: MFCD04113682
• CID: 102256
• PubChem ID: 86716
• Update Time: 2025-10-30

(S)-3-Amino-3-(thiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-Amino-3-(thiophen-2-yl)propanoic acid
• (3S)-3-amino-3-thiophen-2-ylpropanoic acid
• (S)-3-Amino-3-(2-furyl)propionic acid
• (S)-3-AMINO-3-(2-FURYL)-PROPIONIC ACID
• (S)-3-Amino-3-(2-thienyl)propionic acid
• (S)-3-Amino-3-(2-thienyl)-propionic acid
• 2-Thiophenepropanoicacid, b-amino-, (bS)-
• (S)-3-amino-3-(2-thienyl)-propanoic acid
• 2-Thiophenepropanoicacid,b-amino-,(bS)
• RARECHEM LK HC S198
• RARECHEM LK HC S196
• H-D-THG(2)-(C*CH2)OH
• H-D-FUG(2)-(C*CH2)OH
• H-D-b-Ala-(2-furyl)-OH
• H-D-BETA-ALA-(2-FURYL)-OH
• H-D-GLY(2-FURYL)-(C*CH2)OH
• H-D-GLY(2-THIENYL)-(C*CH2)OH
• (S)-3-AMINO-3-FURAN-2-YL-PROPIONIC ACID
• (S)-3-Amino-3-(thiophen-2-yl)propanoicacid
• AKOS010394311
• 131829-50-0
• ( S)-3-Amino-3-(2-thienyl)-propionic acid
• (3S)-3-AMINO-3-(2-THIENYL)PROPANOIC ACID
• (S)-3-amino-3-(2-thienyl)propanoic acid
• A806317
• (S)-3-(2-Thienyl)-beta-alanine
• (3S)-3-AMINO-3-(THIOPHEN-2-YL)PROPANOIC ACID
• GYAYLYLPTPXESE-YFKPBYRVSA-N
• DTXSID00275837
• EN300-697504
• PS-12758
• SCHEMBL2481473
• MFCD04113682
• 2-Thiophenepropanoic acid, beta-amino-, (betaS)-

• MDL： MFCD04113682
• Inchi： 1S/C7H9NO2S/c8-5(4-7(9)10)6-2-1-3-11-6/h1-3,5H,4,8H2,(H,9,10)/t5-/m0/s1
• InChI Key： GYAYLYLPTPXESE-YFKPBYRVSA-N
• SMILES： S1C=CC=C1[C@H](CC(=O)O)N

Computed Properties

• Exact Mass: 171.03500
• Monoisotopic Mass: 171.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Density: 1.345
• Boiling Point: 327.6°Cat760mmHg
• Flash Point: 151.9°C
• Refractive Index: 1.539
• PSA: 91.56000
• LogP: 1.92290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-3-Amino-3-(thiophen-2-yl)propanoic acid

Introduction to (S)-3-Amino-3-(thiophen-2-yl)propanoic Acid (CAS No. 131829-50-0)

(S)-3-Amino-3-(thiophen-2-yl)propanoic acid, identified by the CAS number 131829-50-0, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This chiral amino acid derivative features a thiophene ring fused with a propanoic acid backbone, making it a valuable building block for the development of novel therapeutic agents. Its unique structural properties have garnered considerable attention from researchers exploring its potential applications in drug design and molecular recognition.

The stereochemistry of (S)-3-Amino-3-(thiophen-2-yl)propanoic acid is particularly noteworthy, as the (S) configuration imparts specific interactions with biological targets. This chirality is crucial in pharmaceuticals, where the efficacy and safety of a drug are often dependent on its three-dimensional shape and how it interacts with enzymes and receptors. The presence of the thiophene moiety further enhances its pharmacological relevance, as thiophene derivatives are well-documented for their role in various biological processes and have been incorporated into numerous drugs approved for clinical use.

In recent years, advancements in synthetic methodologies have enabled more efficient and scalable production of (S)-3-Amino-3-(thiophen-2-yl)propanoic acid. These innovations have not only improved the availability of the compound but also opened new avenues for its application in drug discovery. For instance, asymmetric synthesis techniques have been employed to achieve high enantiomeric purity, which is essential for developing drugs that exhibit optimal pharmacological activity while minimizing side effects.

One of the most exciting areas of research involving (S)-3-Amino-3-(thiophen-2-yl)propanoic acid is its potential as a scaffold for antimicrobial agents. The combination of the amino acid backbone and the thiophene ring creates a structure that can interact with bacterial cell walls and disrupt essential metabolic pathways. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against multidrug-resistant bacteria, highlighting its significance in addressing the growing threat of antibiotic resistance.

Moreover, the bioactivity of (S)-3-Amino-3-(thiophen-2-yl)propanoic acid has been explored in the context of anticancer therapy. Its ability to modulate enzyme activity and interfere with signal transduction pathways has led to its investigation as a lead compound for developing novel chemotherapeutic agents. Preclinical studies have shown that certain derivatives can induce apoptosis in cancer cells while sparing healthy tissues, suggesting a high therapeutic index that could translate into effective treatments for various types of cancer.

The compound's role in molecular recognition has also been extensively studied. Its unique structural features make it an excellent candidate for designing ligands that can selectively bind to specific biomolecules. This property has applications in diagnostic imaging, where such ligands can be used to target and visualize disease markers in vivo. Additionally, the ability to fine-tune the binding affinity and selectivity through structural modifications opens up possibilities for developing highly sensitive biosensors and diagnostic tools.

In conclusion, (S)-3-Amino-3-(thiophen-2-yl)propanoic acid (CAS No. 131829-50-0) is a versatile and multifunctional compound with significant potential in pharmaceutical research and development. Its unique structural characteristics, coupled with recent advancements in synthetic chemistry, have positioned it as a valuable tool for creating novel therapeutic agents. As research continues to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in medicine today.